Cas no 61259-07-2 (Cyclopentanecarboxylic acid, 1-(cyclohexylcarbonyl)-)

• Product Name: Cyclopentanecarboxylic acid, 1-(cyclohexylcarbonyl)-
• CAS No: 61259-07-2
• MF: C₁₃H₂₀O₃
• MW: 224.296104431152
• CID: 486842
• PubChem ID: 71397713
• Update Time: 2025-04-19

Cyclopentanecarboxylic acid, 1-(cyclohexylcarbonyl)- Chemical and Physical Properties

Names and Identifiers

• Cyclopentanecarboxylic acid, 1-(cyclohexylcarbonyl)-
• 1-(cyclohexanecarbonyl)cyclopentane-1-carboxylic acid
• DTXSID30819187
• 61259-07-2

• Inchi： 1S/C13H20O3/c14-11(10-6-2-1-3-7-10)13(12(15)16)8-4-5-9-13/h10H,1-9H2,(H,15,16)
• InChI Key： RTYYZDFDYCCEKO-UHFFFAOYSA-N
• SMILES： O=C(C1CCCCC1)C1(C(=O)O)CCCC1

Computed Properties

• Exact Mass: 224.1413
• Monoisotopic Mass: 224.14124450g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 16
• Rotatable Bond Count: 3
• Complexity: 284
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.2
• Topological Polar Surface Area: 54.4Ų

Experimental Properties

• PSA: 54.37